4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-[2-(4-fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C18H18FN3O3/c1-25-16-11-15(6-7-20-16)22-9-8-21(12-18(22)24)17(23)10-13-2-4-14(19)5-3-13/h2-7,11H,8-10,12H2,1H3
• InChI Key: MJZZBZOPXDMHNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. It is a piperazinone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of 4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one is not fully understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It also acts as an antagonist at the 5-HT2A receptor, which may contribute to its anxiolytic and antipsychotic effects.
Biochemical and physiological effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can improve mood and reduce anxiety. It has also been shown to have analgesic effects and may be useful in the treatment of neuropathic pain. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one in lab experiments is its potential as a multifunctional agent. It has been studied for its potential use in a range of conditions, which makes it a versatile compound for research. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research involving 4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one. One area of interest is its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine its effectiveness in this area. Another area of interest is its potential as an antidepressant and anxiolytic agent. Further studies are needed to determine its efficacy and safety in these areas. Additionally, there is a need for further studies to determine the exact mechanism of action of this compound, which may help to inform future research directions.

Synthesis Methods

The synthesis of 4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one has been achieved using several methods. One of the commonly used methods involves the reaction of 4-fluoroacetophenone with 2-methoxypyridine-4-carbaldehyde in the presence of piperazine and acetic acid. The resulting product is then purified using column chromatography. Another method involves the reaction of 2-methoxypyridine-4-carbaldehyde with 4-fluorophenylacetic acid in the presence of piperazine and acetic anhydride.

Scientific Research Applications

4-[2-(4-Fluorophenyl)acetyl]-1-(2-methoxypyridin-4-yl)piperazin-2-one has potential applications in pharmaceutical research. It has been studied for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been investigated for its potential use in the treatment of neuropathic pain and Alzheimer's disease.